molecular formula C12H10BrNO2 B8332209 3-acetyl-8-bromo-1-methylquinolin-4(1H)-one

3-acetyl-8-bromo-1-methylquinolin-4(1H)-one

Cat. No.: B8332209
M. Wt: 280.12 g/mol
InChI Key: NIOFJBRMCBAVLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-acetyl-8-bromo-1-methylquinolin-4(1H)-one is a useful research compound. Its molecular formula is C12H10BrNO2 and its molecular weight is 280.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H10BrNO2

Molecular Weight

280.12 g/mol

IUPAC Name

3-acetyl-8-bromo-1-methylquinolin-4-one

InChI

InChI=1S/C12H10BrNO2/c1-7(15)9-6-14(2)11-8(12(9)16)4-3-5-10(11)13/h3-6H,1-2H3

InChI Key

NIOFJBRMCBAVLV-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CN(C2=C(C1=O)C=CC=C2Br)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-acetyl-8-bromoquinolin-4(1H)-one (5.35 g, 20.11 mmol) and K2CO3 (9.17 g, 66.3 mmol) in dry N,N-dimethylformamide (100 mL) was heated at 90° C. for 30 min. After cooling to room temperature, iodomethane (3.77 mL, 60.3 mmol) was added and the mixture was stirred again at 90° C. for 2 h. Then the reaction mixture was concentrated and diluted with water (50 mL), extracted with dichloromethane (4×50 mL), dried over sodium sulfate and absorbed onto silica gel. Purification by automatic silica gel column chromatography (Combiflash RF) eluting with ethyl acetate/hexanes (10-100%) afforded 3-acetyl-8-bromo-1-methylquinolin-4(1H)-one (3.4 g, 12.14 mmol, 60.4% yield) as a brown solid. LCMS: (M+H)+: 279.9.
Quantity
5.35 g
Type
reactant
Reaction Step One
Name
Quantity
9.17 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
3.77 mL
Type
reactant
Reaction Step Two

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